Cas no 60479-65-4 ((S)-2-(Dibenzylamino)propan-1-ol)

(S)-2-(Dibenzylamino)propan-1-ol structure
60479-65-4 structure
Product Name:(S)-2-(Dibenzylamino)propan-1-ol
CAS No:60479-65-4
MF:C17H21NO
MW:255.354744672775
MDL:MFCD00191985
CID:952217
PubChem ID:24861690
Update Time:2025-04-19

(S)-2-(Dibenzylamino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (S)-2-(Dibenzylamino)propan-1-ol
    • (+)-N,N-Dibenzyl-L-Alaninol
    • (2S)-2-(dibenzylamino)propan-1-ol
    • (S)-(+)-2-(Dibenzylamino)-1-propanol
    • (S)-2-(N,N-Dibenzylamino)-1-propanol
    • (S)-N,N-dibenzyl-2-amino-1-propanol
    • 2-(N,N-dibenzyl)amino-1-propanol
    • N,N-dibenzyl-(S)-2-amino-1-propanol
    • S-2-(N,N-dibenzylamino)propanol
    • DTXSID50465867
    • 2-(s)-dibenzylaminopropan-1-ol
    • (2S)-2-(Dibenzylamino)-1-Propanol
    • 2-(Dibenzylamino)-1-propanol #
    • (S)-(+)-2-(Dibenzylamino)-1-propanol, 99%
    • 1-Propanol, 2-(dibenzylamino)-, (S)-
    • AT34424
    • SCHEMBL1834929
    • 60479-65-4
    • AKOS015889169
    • CS-0454059
    • (s)-2 (N,N-dibenzylamino)-1-propanol
    • MDL: MFCD00191985
    • Inchi: 1S/C17H21NO/c1-15(14-19)18(12-16-8-4-2-5-9-16)13-17-10-6-3-7-11-17/h2-11,15,19H,12-14H2,1H3/t15-/m0/s1
    • InChI Key: IEEFFKXJADVWJO-HNNXBMFYSA-N
    • SMILES: OC[C@H](C)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 255.16200
  • Monoisotopic Mass: 255.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 0.9889 (rough estimate)
  • Melting Point: 46-48 °C (lit.)
  • Boiling Point: 142-148 °C/0.1 mmHg(lit.)
  • Refractive Index: 1.5400 (estimate)
  • PSA: 23.47000
  • LogP: 3.06960
  • Solubility: Not available
  • Optical Activity: [α]20/D +90°, c = 1 in chloroform

(S)-2-(Dibenzylamino)propan-1-ol Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

(S)-2-(Dibenzylamino)propan-1-ol Customs Data

  • HS CODE:2922199090
  • Customs Data:

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(S)-2-(Dibenzylamino)propan-1-ol Pricemore >>

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